1,1,1-Trifluoro-3-methyl-2-butene

• Molecular Formula: C5H7F3
• Molecular Weight: 124.10 g/mol
• IUPAC Name: 1,1,1-trifluoro-3-methylbut-2-ene
• InChI: InChI=1S/C5H7F3/c1-4(2)3-5(6,7)8/h3H,1-2H3
• InChI Key: OFMQRNVQFADLCN-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(F)(F)F)C

Description

1,1,1-Trifluoro-3-methyl-2-butene (CAS RN: 352-42-1) is a fluorinated alkene with the molecular formula C₅H₇F₃ and a molecular weight of 124.10 g/mol . Structurally, it features a trifluoromethyl (-CF₃) group at position 1 and a methyl (-CH₃) group at position 3 of the butene chain. This compound is part of a broader class of fluorinated hydrocarbons, which are valued in organic synthesis and materials science due to the unique electronic and steric properties imparted by fluorine substituents.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 1,1,1-Trifluoro-3-methyl-2-butene with structurally related fluorinated alkenes and ketones:

Compound Name	CAS RN	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
1,1,1-Trifluoro-3-methyl-2-butene	352-42-1	C₅H₇F₃	124.10	Alkene, -CF₃, -CH₃
1,1,1-Trifluoro-4-(phenylamino)-3-buten-2-one	176722-51-3	C₁₀H₈F₃NO	215.17	α,β-Unsaturated ketone, -CF₃, -NHPh
1,1,1-Trifluoro-4-phenyl-3-buten-2-one	3108-32-5	C₁₀H₇F₃O	200.16	α,β-Unsaturated ketone, -CF₃, -Ph

Key Observations :

• Electronic Effects : The trifluoromethyl group (-CF₃) in all three compounds acts as a strong electron-withdrawing group, stabilizing adjacent double bonds or carbonyl groups. However, in 1,1,1-Trifluoro-3-methyl-2-butene , the absence of a carbonyl reduces polarity compared to the ketone derivatives .
• Reactivity : The α,β-unsaturated ketones (e.g., 176722-51-3 and 3108-32-5) exhibit conjugate addition reactivity due to their electron-deficient carbonyl groups, whereas 1,1,1-Trifluoro-3-methyl-2-butene is more likely to undergo electrophilic addition or polymerization .

Physical Properties and Stability

• Boiling Points : Fluorinated alkenes like 1,1,1-Trifluoro-3-methyl-2-butene generally have lower boiling points than their ketone counterparts due to reduced dipole-dipole interactions. For example, 3108-32-5 (a phenyl-substituted ketone) has a higher boiling point (~150°C) compared to alkenes like 352-42-1 (~80–90°C estimated) .
• Thermal Stability : The presence of a conjugated carbonyl group in the ketone derivatives enhances thermal stability, whereas 1,1,1-Trifluoro-3-methyl-2-butene may decompose at elevated temperatures due to the labile alkene bond .